
Understanding the Compound: Identification and
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
(S)-(+)-2-tert-Butylamino-1-

phenylethanol

CAS No.: 14467-32-4

Cat. No.: B079077

Get Quote

A foundational element of safe handling is a thorough understanding of the substance's

physical and chemical characteristics. (S)-(+)-2-tert-Butylamino-1-phenylethanol is a chiral

secondary alcohol.[1] Its properties dictate its behavior under various laboratory conditions and

inform the necessary safety precautions.

Table 1: Physicochemical Properties of (S)-(+)-2-tert-Butylamino-1-phenylethanol
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| Vapor Pressure | 0.001 mmHg at 25°C | Chemsrc[2] |

The high melting point indicates the compound is a solid at room temperature, which is crucial

for anticipating its physical state during handling. The flash point of 80.7°C does not classify it

as highly flammable, but it will burn if exposed to an ignition source at or above this

temperature.

Hazard Identification and GHS Classification
Based on available data, (S)-(+)-2-tert-Butylamino-1-phenylethanol is classified under the

Globally Harmonized System (GHS) with the GHS07 pictogram, indicating that it can be an

irritant, a skin sensitizer, or acutely toxic (harmful).[2]

Table 2: GHS Hazard Summary
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| Risk Phrases (Legacy) | R36/37/38 | Irritating to eyes, respiratory system and skin. |

Source: Chemsrc[2]

While a complete toxicological profile for this specific molecule is not readily available in public

literature, the GHS classification necessitates stringent handling protocols. The structural

component, tert-butyl alcohol, has been associated with kidney and thyroid effects in animal

studies following chronic oral exposure, and exposure can occur via skin contact.[3] Therefore,

minimizing direct contact and inhalation is a primary safety objective.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemsrc.com/en/cas/14467-32-4_486.html
https://www.benchchem.com/product/b079077?utm_src=pdf-body
https://www.chemsrc.com/en/cas/14467-32-4_486.html
https://www.benchchem.com/product/b079077?utm_src=pdf-body-href
https://www.chemsrc.com/en/cas/14467-32-4_486.html
https://www.ncbi.nlm.nih.gov/books/NBK582115/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Core of Safety: A Risk-Based Handling
Workflow
A self-validating safety protocol is built on the principle of minimizing exposure at every step.

The following workflow is designed to be implemented as a standard operating procedure

(SOP) for handling (S)-(+)-2-tert-Butylamino-1-phenylethanol.
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Skin Contact (H315) Eye Contact (H319) Inhalation (H335)

Exposure Event Occurs

Remove Contaminated Clothing

Identify Route

Rinse with Eyewash Station
for at least 15 minutes
(P305+P351+P338)

Identify Route

Move to Fresh Air

Identify Route

Rinse with Copious Water
for at least 15 minutes

Seek Medical Attention
if irritation persists

Hold Eyelids Open

Seek Immediate
Medical Attention

Keep at Rest

Seek Medical Attention
if breathing is difficult
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Click to download full resolution via product page

Caption: Emergency Response Workflow for Accidental Exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an

emergency eyewash station, occasionally lifting the upper and lower eyelids. [4]Remove

contact lenses if present and easy to do. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty

of water for at least 15 minutes. [4]Seek medical attention if irritation develops or persists.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. [4]If breathing is difficult or stops, provide artificial respiration. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention. [4]* Spill Response:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation (work within a fume hood if possible).

Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand,

or earth). Do not use combustible materials like sawdust.

Carefully sweep or scoop up the absorbed material and place it into a labeled, sealed

container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Storage and Disposal: Ensuring Long-Term Safety
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents. [5]Store locked up.

Disposal: All waste materials containing (S)-(+)-2-tert-Butylamino-1-phenylethanol must

be disposed of as hazardous waste. [5]Dispose of contents and container in accordance with

all local, regional, national, and international regulations. Do not empty into drains.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b079077?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAL19404&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19404&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19404&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19404&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A1018_EU_6N.pdf
https://www.benchchem.com/product/b079077?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A1018_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Chemsrc.(S)-(+)-2-tert-Butylamino-1-phenylethanol CAS 14467-32-4.[Link]

U.S. Environmental Protection Agency.(2021). Toxicological Review of tert-Butyl Alcohol (tert-

Butanol).[Link]

PubChem.(S)-(+)-2-tert-Butylamino-1-phenylethanol.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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